Cas no 14496-73-2 (Propanoic acid,2-(4-chlorophenoxy)-2-methyl-,2,2-bis[[2-(4-chlorophenoxy)-2-methyl-1-oxopropoxy]methyl]-1,3-propanediylester (9CI))

• Product Name: Propanoic acid,2-(4-chlorophenoxy)-2-methyl-,2,2-bis[[2-(4-chlorophenoxy)-2-methyl-1-oxopropoxy]methyl]-1,3-propanediylester (9CI)
• CAS No: 14496-73-2
• MF: C₄₅H₄₈Cl₄O₁₂
• MW: 922.667430877686
• CID: 184354
• PubChem ID: 203462
• Update Time: 2025-04-19

Propanoic acid,2-(4-chlorophenoxy)-2-methyl-,2,2-bis[[2-(4-chlorophenoxy)-2-methyl-1-oxopropoxy]methyl]-1,3-propanediylester (9CI) Chemical and Physical Properties

Names and Identifiers

• Propanoic acid,2-(4-chlorophenoxy)-2-methyl-,2,2-bis[[2-(4-chlorophenoxy)-2-methyl-1-oxopropoxy]methyl]-1,3-propanediylester (9CI)
• [3-[2-(4-chlorophenoxy)-2-methylpropanoyl]oxy-2,2-bis[[2-(4-chlorophenoxy)-2-methylpropanoyl]oxymethyl]propyl] 2-(4-chlorophenoxy)-2-methylpropanoate
• Propanoic acid,2-(4-chlorophenoxy)-2-methyl-,2,2-bis[[2-(4-chlorophenoxy)-2-methyl-1-oxopropoxy]methyl]-1,3-propanediylester
• DTXSID40162853
• BRN 1899866
• Propionic acid, 2-(p-chlorophenoxy)-2-methyl-, neopentanetetrayl ester
• 14496-73-2
• 2-(p-Chlorophenoxy)-2-methylpropionic acid neopentanetetrayl ester

• Inchi： 1S/C45H48Cl4O12/c1-41(2,58-33-17-9-29(46)10-18-33)37(50)54-25-45(26-55-38(51)42(3,4)59-34-19-11-30(47)12-20-34,27-56-39(52)43(5,6)60-35-21-13-31(48)14-22-35)28-57-40(53)44(7,8)61-36-23-15-32(49)16-24-36/h9-24H,25-28H2,1-8H3
• InChI Key： NEJADYBPPRUFBE-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)OC(C)(C)C(=O)OCC(COC(C(C)(C)OC1C=CC(=CC=1)Cl)=O)(COC(C(C)(C)OC1C=CC(=CC=1)Cl)=O)COC(C(C)(C)OC1C=CC(=CC=1)Cl)=O

Computed Properties

• Exact Mass: 920.19024
• Monoisotopic Mass: 920.189988g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 61
• Rotatable Bond Count: 24
• Complexity: 1210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 11.6
• Topological Polar Surface Area: 142Ų

Experimental Properties

• PSA: 142.12